BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 1: Chemical Intelligence & Structural
Resolution

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Dibenzyl 1-Naphthyl Ketone
CAS No.: 158098-50-1
Cat. No.: B582869

Get Quote

. J

1.1 Nomenclature Decoding The commercial name "4-Dibenzyl 1-Naphthyl Ketone" is a trivial
designation that often causes confusion in database searches due to the ambiguity of the term
"Dibenzyl."[1] In strict IUPAC nomenclature, "Dibenzyl" refers to the bibenzyl (1,2-
diphenylethane) moiety.[1]

o Correct Chemical Name: (Naphthalen-1-yl)(4-phenethylphenyl)methanone[1]
¢ Synonyms:

o 1-Naphthyl[4-(2-phenylethyl)phenyllmethanone[1][2]

o 4'-(1-Naphthoyl)-1,2-diphenylethane[1][2]

o 4-(1-Naphthoyl)bibenzyl[1][2]
¢ Molecular Formula: C2sH200[1][3]

e Molecular Weight: 336.43 g/mol [1][3]
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1.2 Structural Visualization The molecule consists of a naphthalene ring linked via a carbonyl
bridge to a benzene ring, which is further substituted at the para position by a phenethyl group
(ethyl bridge to another phenyl ring).[1]
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Figure 1.1: Structural decomposition of CAS 158098-50-1.[1] The "4-Dibenzyl" designation
refers to the 4-phenethylphenyl moiety.[1]

Part 2: Commercial Sourcing Landscape

The supply chain for this compound is characterized by a "Hub-and-Spoke" model.[1] A few
primary manufacturers (likely in East Asia) supply the bulk material, which is then repackaged
and distributed by major catalog houses.[1]

2.1 Validated Suppliers The following suppliers have verified catalog entries for CAS 158098-
50-1.
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Supplier

Product
Code

Purity
Grade

Pack Sizes

Region

Notes

TCI (Tokyo
Chemical

Industry)

D2277

>98.0%
(HPLC)

19, 59

Global

Primary
Source.
Likely the
originator of
the "D2277"
stock code
used by
others.[1]

Sigma-
Aldrich

D2277 (via
TCI)

>98.0%

19, 59

Global

Often cross-
listed from
TCI inventory.
[1] Higher
markup but
easier
procurement

integration.[1]

Santa Cruz
Biotech
(SCBT)

SCc-267568

Research
Grade

Variable

USA/EU

Marketed for
proteomics/bi
ochem

applications.

[1]

Combi-Blocks

COM448666
370

95%+

Custom

USA

Good for bulk
inquiries
(>109).[1]

2.2 Sourcing Strategy Decision Matrix For drug development professionals, the choice of

supplier depends on the phase of research.[1]
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Requirement Analysis

Scale Needed?

<5 Grams > 100 Grams
(Screening/Hit-to-Lead) (Process Dev/Pilot)

peed Priority ost Priority

Direct Purchase Custom Synthesis
(TCI / Sigma) (CRO)

Internal QC
(H-NMR + HPLC)

Click to download full resolution via product page

Figure 2.1: Procurement decision tree based on experimental scale.

Part 3: Synthesis & Manufacturing Protocols

If commercial stock is unavailable or cost-prohibitive at scale, the compound can be

synthesized via Friedel-Crafts Acylation.[1] This is the standard industrial route for aryl ketones

of this class.[1]

3.1 Retrosynthetic Analysis

e Disconnection: Carbonyl-Phenyl bond.[1]

e Precursors: 1-Naphthoyl Chloride + Bibenzyl (1,2-Diphenylethane).[1]

» Catalyst: Aluminum Chloride (AICI3).[1]
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3.2 Laboratory Scale Protocol (Self-Validating System) Note: This protocol assumes standard
Schlenk line techniques.

Step 1: Reagent Preparation

e Substrate: Bibenzyl (1,2-Diphenylethane) [CAS: 103-29-7].[1]

e Acylating Agent: 1-Naphthoyl Chloride [CAS: 879-18-5].[1]

e Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).[1]

Step 2: Reaction Execution

Charge: In a flame-dried 3-neck flask, dissolve Bibenzyl (1.0 eq) in dry DCM (0.2 M).

Cool: Lower temperature to 0°C using an ice bath to control regioselectivity (favoring para).

Addition: Add AICIs (1.2 eq) portion-wise.

Acylation: Add 1-Naphthoyl Chloride (1.05 eq) dropwise over 30 mins.

Reflux: Warm to RT and stir for 4-6 hours. Monitor by TLC (Hexane/EtOAc 9:1).[1]

Step 3: Workup & Purification[1]

Quench: Pour reaction mixture into ice/HCI water.

Extraction: Extract organic layer, wash with NaHCOs (sat) and Brine.

Crystallization: The crude product is often a solid.[1] Recrystallize from Ethanol or
Toluene/Hexane.[1]

Target MP: 83.0 to 87.0 °C (matches TCI specification).
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Figure 3.1: Friedel-Crafts acylation pathway for the synthesis of CAS 158098-50-1.[1]

Part 4: Quality Control & Analytical Standards

To ensure data integrity in drug development or material science applications, incoming raw
materials must be validated against the following specifications.

4.1 Critical Quality Attributes (CQA)

Test Specification Rationale

) ] ) Colored impurities suggest
White to off-white crystalline o )
Appearance oxidation or residual catalyst.
powder o

Critical for photoinitiator

Purity (HPLC) > 98.0% (Area %) efficiency; impurities absorb
UV competitively.[1]
] ] Sharp range indicates high
Melting Point 83-87°C i )
crystalline purity.[1]
Verify the ratio of aliphatic
1H-NMR Conforms to Structure (ethyl bridge) to aromatic

protons.

4.2 NMR Diagnostic Signals (Predicted)
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 Aliphatic Region (2.8 - 3.1 ppm): Two multiplets corresponding to the -CH2-CHz- bridge.[1]
e Aromatic Region (7.0 - 8.2 ppm):

o Naphthalene protons: 7 signals (complex splitting).[1]

o Phenylene protons: AA'BB' system for the para-substituted ring.[1]

o Terminal Phenyl: Multiplet (5H).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.echemi.com/sds/4-dibenzyl-1-naphthyl-ketone-pd180824121701.html
https://www.echemi.com/sds/4-dibenzyl-1-naphthyl-ketone-pd180824121701.html
https://www.echemi.com/sds/4-dibenzyl-1-naphthyl-ketone-pd180824121701.html
https://www.echemi.com/sds/4-dibenzyl-1-naphthyl-ketone-pd180824121701.html
https://www.echemi.com/sds/4-dibenzyl-1-naphthyl-ketone-pd180824121701.html
https://www.benchchem.com/product/b582869/docs?utm_src=pdf-body#part-1-chemical-intelligence-structural-resolution
https://www.echemi.com/sds/4-dibenzyl-1-naphthyl-ketone-pd180824121701.html
https://pubchem.ncbi.nlm.nih.gov/compound/87568714
https://www.echemi.com/sds/4-dibenzyl-1-naphthyl-ketone-pd180824121701.html
https://www.benchchem.com/product/b582869?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/sds/4-dibenzyl-1-naphthyl-ketone-pd180824121701.html
https://pubchem.ncbi.nlm.nih.gov/substance/87568714
https://www.scbt.com/ko/p/4-dibenzyl-1-naphthyl-ketone-158098-50-1
https://www.benchchem.com/product/b582869/docs#part-1-chemical-intelligence-structural-resolution
https://www.benchchem.com/product/b582869/docs#part-1-chemical-intelligence-structural-resolution
https://www.benchchem.com/product/b582869/docs#part-1-chemical-intelligence-structural-resolution
https://www.benchchem.com/product/b582869/docs#part-1-chemical-intelligence-structural-resolution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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